Cas no 2402829-21-2 (3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1))

• Product Name: 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1)
• CAS No: 2402829-21-2
• MF: C₈H₁₁ClNO₃P
• MW: 235.604602098465
• CID: 5968795
• PubChem ID: 145915644
• Update Time: 2025-07-23

3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1)
• 5-Dimethylphosphorylpyridine-3-carboxylic acid;hydrochloride
• AT13623
• 5-(dimethylphosphoryl)pyridine-3-carboxylic acid hydrochloride
• EN300-7472552
• 2402829-21-2
• 5-(DIMETHYLPHOSPHORYL)NICOTINIC ACID HCL

• Inchi： 1S/C8H10NO3P.ClH/c1-13(2,12)7-3-6(8(10)11)4-9-5-7;/h3-5H,1-2H3,(H,10,11);1H
• InChI Key： QKYZSBYKUAXXEB-UHFFFAOYSA-N
• SMILES： P(C1=CN=CC(=C1)C(=O)O)(=O)(C)C.Cl

Computed Properties

• Exact Mass: 235.0165079g/mol
• Monoisotopic Mass: 235.0165079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1)

Introduction to 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1), identified by its CAS number 2402829-21-2, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This organophosphorus derivative features a pyridine core functionalized with a carboxylic acid group at the 3-position and a dimethylphosphinyl moiety at the 5-position, further salted with hydrochloride to enhance its solubility and reactivity. The unique structural attributes of this compound make it a valuable intermediate in the development of novel therapeutic agents and catalysts.

The significance of 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) lies in its versatile applications across multiple domains of chemical research. The pyridine scaffold is a ubiquitous motif in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the carboxylic acid group provides a site for further derivatization, enabling the construction of more complex molecules. Meanwhile, the dimethylphosphinyl group introduces phosphorus-based functionality, which is increasingly recognized for its role in modulating biological processes.

In recent years, there has been growing interest in phosphorus-containing heterocycles due to their diverse pharmacological properties. For instance, derivatives of pyridine coupled with phosphorus ligands have been explored as potential inhibitors of kinases and other enzymes involved in cancer progression. The compound 2402829-21-2 exemplifies this trend, as it combines the bioisosteric properties of pyridine with the electrophilic character of dimethylphosphinyl groups to facilitate coordination with metal ions or biological macromolecules.

The hydrochloride salt form of this compound enhances its stability and solubility in aqueous media, making it more amenable to pharmaceutical formulations and in vitro studies. This aspect is particularly important for drug development pipelines, where compatibility with various solvents and biological systems is critical. Furthermore, the salt form can influence the compound's pharmacokinetic profile by affecting its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) and biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain proteases and phosphodiesterases, which are implicated in neurodegenerative diseases. These findings align with emerging research that highlights the potential of phosphorus-pyridine hybrids as scaffolds for drug discovery.

The synthetic utility of CAS no 2402829-21-2 extends beyond pharmaceutical applications. In catalysis, organophosphorus compounds are known for their ability to act as ligands in transition-metal-catalyzed reactions. The dimethylphosphinyl group can be leveraged to design efficient catalysts for cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing complex organic molecules. The carboxylic acid moiety also offers opportunities for further functionalization via esterification or amidation, expanding the synthetic toolkit available to researchers.

In academic research circles, 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) has been employed as a building block for exploring new chemical reactions and reactivity patterns. For example, recent studies have demonstrated its use in the development of novel phosphorus-based ligands that enhance the efficiency of asymmetric hydrogenation reactions. Such discoveries underscore the compound's role as a catalyst designer's ally in achieving enantioselective transformations.

The integration of 2402829-21-2 into drug discovery pipelines has been facilitated by advances in high-throughput screening technologies. Automated synthesis platforms allow for rapid generation of libraries containing derivatives of this compound, enabling high-throughput virtual screening (HTVS) to identify lead candidates with desired biological activities. This approach has accelerated the identification of novel therapeutic agents targeting various disease mechanisms.

From an industrial perspective, the production scalability of 3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) is an important consideration for its commercial viability. Process chemists have developed optimized synthetic routes that minimize waste generation while maintaining high yields. These efforts align with global trends toward green chemistry principles，underscoring the commitment to sustainable manufacturing practices.

The future directions for research involving CAS no 2402829-21-2 are multifaceted. Exploration into its role as a chiral auxiliary in asymmetric synthesis remains an active area of investigation，with potential implications for producing enantiomerically pure drugs more efficiently. Additionally，investigations into its metal-binding properties may uncover new applications in materials science，such as designing luminescent or magnetic materials based on phosphorus-pyridine complexes.

In summary,3-Pyridinecarboxylic acid, 5-(dimethylphosphinyl)-, hydrochloride (1:1) stands out as a versatile compound with broad applications across pharmaceuticals、catalysis、and materials science。 Its unique structural features，combined with recent advancements in synthetic methodologies and computational biology，position it as a cornerstone molecule for future chemical innovation。 As research continues to uncover new possibilities，the importance of compounds like 2402829-21-2 will only continue to grow，driving progress across multiple scientific disciplines.